2-fluoro-N-[2-(pyridin-4-yl)ethyl]benzamide

• IUPAC Name: 2-fluoro-N-(2-pyridin-4-ylethyl)benzamide
• InChI: InChI=1S/C14H13FN2O/c15-13-4-2-1-3-12(13)14(18)17-10-7-11-5-8-16-9-6-11/h1-6,8-9H,7,10H2,(H,17,18)
• InChI Key: HQJMILNSKHZGJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCC2=CC=NC=C2)F
• Molecular Formula: C14H13FN2O
• Molecular Weight: 244.26 g/mol

Description

2-fluoro-N-[2-(pyridin-4-yl)ethyl]benzamide is an organic compound with the molecular formula C14H13FN2O. This compound is characterized by the presence of a fluorine atom attached to a benzamide structure, which is further linked to a pyridine ring through an ethyl chain. The unique structural features of this compound make it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-N-[2-(pyridin-4-yl)ethyl]benzamide typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-fluorobenzoyl chloride and 4-(2-aminoethyl)pyridine.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as triethylamine to facilitate the nucleophilic substitution reaction.

Procedure: The 2-fluorobenzoyl chloride is reacted with 4-(2-aminoethyl)pyridine in the presence of triethylamine, resulting in the formation of 2-fluoro-N-[2-(pyridin-4-yl)ethyl]benzamide.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of automated reactors, precise control of reaction parameters, and efficient purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-fluoro-N-[2-(pyridin-4-yl)ethyl]benzamide undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, often facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom in the benzamide ring can be substituted by nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides.

Scientific Research Applications

2-fluoro-N-[2-(pyridin-4-yl)ethyl]benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[2-(pyridin-4-yl)ethyl]benzamide involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s ability to form strong interactions with target proteins, potentially inhibiting their function. The ethyl chain and pyridine ring contribute to the compound’s overall binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• 2-fluoro-N-(2-pyridinyl)benzamide
• 2-fluoro-N-(4-methyl-2-pyridinyl)benzamide
• 2-fluoro-N-(1-furan-2-yl-ethyl)-N-pyridin-2-yl-benzamide

Uniqueness

2-fluoro-N-[2-(pyridin-4-yl)ethyl]benzamide is unique due to its specific structural arrangement, which imparts distinct chemical and biological properties